4-(3,5-Dichlorophenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(3,5-dichlorophenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C14H10Cl2O3/c1-19-13-6-8(2-3-12(13)14(17)18)9-4-10(15)7-11(16)5-9/h2-7H,1H3,(H,17,18)
• InChI Key: OZJHFWYRGFNMFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC(=C2)Cl)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O3
• DSSTOX Substance ID: DTXSID70691287
• Molecular Weight: 297.1 g/mol
• CAS RN: 1261907-35-0

Description

4-(3,5-Dichlorophenyl)-2-methoxybenzoic acid, or 4-(3,5-DCPA), is an organic compound with a variety of uses in scientific research, such as for synthesis and as a reagent for reactions. In the lab, 4-(3,5-DCPA) is a useful compound for many purposes, including its ability to act as a catalyst, its low toxicity, and its effectiveness as a reagent for reactions. This article will provide an overview of 4-(3,5-DCPA) and its uses in scientific research, including its synthesis method, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its potential future directions.

Scientific Research Applications

4-(3,5-DCPA) has a variety of uses in scientific research, including as a reagent for reactions, as a catalyst, and as a ligand for coordination complexes. It is also used as a starting material for the synthesis of other compounds, such as 4-chloro-3-methoxybenzoic acid and 4-chloro-2-methoxybenzoic acid. Additionally, 4-(3,5-DCPA) has been used in the synthesis of various polymers.

Mechanism of Action

The mechanism of action of 4-(3,5-DCPA) is not fully understood. However, it is known that the compound is an electrophile, meaning that it is capable of accepting electrons from other molecules. This ability to accept electrons makes 4-(3,5-DCPA) a useful reagent for reactions, as it can react with other molecules to form new compounds. Additionally, 4-(3,5-DCPA) can act as a catalyst, meaning that it can speed up the rate of a reaction without itself being consumed in the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3,5-DCPA) are not fully understood. However, the compound has been found to be non-toxic and non-irritating when tested on human skin. Additionally, 4-(3,5-DCPA) has been found to be non-mutagenic, meaning that it does not cause mutations in cells.

Advantages and Limitations for Lab Experiments

The main advantage of 4-(3,5-DCPA) for lab experiments is its low toxicity, which makes it safe to handle and use in the laboratory. Additionally, 4-(3,5-DCPA) is a useful reagent for reactions, as it can react with other molecules to form new compounds. The main limitation of 4-(3,5-DCPA) for lab experiments is its limited availability, as it is not widely available commercially. Additionally, the mechanism of action of 4-(3,5-DCPA) is not fully understood, which can limit its use in certain experiments.

Future Directions

The potential future directions for 4-(3,5-DCPA) include the development of new synthesis methods, the development of more efficient catalysts, and the exploration of new applications for the compound. Additionally, further research is needed to better understand the biochemical and physiological effects of 4-(3,5-DCPA) and to explore its potential use in drug development. Finally, further research is needed to explore the potential use of 4-(3,5-DCPA) in the synthesis of polymers and other compounds.

Synthesis Methods

4-(3,5-DCPA) is synthesized by reacting p-chlorobenzoic acid with 3,5-dichlorophenol in the presence of an acid catalyst. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and is heated to a temperature of 80-100°C. The reaction is exothermic and is typically complete within two hours. The product is then purified by recrystallization or distillation.